Cas no 66162-60-5 (Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester)

• Product Name: Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester
• CAS No: 66162-60-5
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 506655
• PubChem ID: 284883
• Update Time: 2025-10-28

Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester
• (3,4,5-Trimethoxyphenyl)-acetic acid ethylester
• ethyl 2-(3,4,5-trimethoxyphenyl)acetate
• ETHYL 3,4,5-TRIMETHOXYPHENYL ACETATE
• 3,4,5-trimethoxyphenylacetaic acid ethyl ester
• OR3002
• TE1021
• ETHYL-3,4,5-TRIMETHOXYPHENYLACETATE
• (3,4,5-Trimethoxyphenyl)acetic acid ethyl ester
• SCHEMBL3457181
• Benzeneacetic acid,3,4,5-trimethoxy-,ethyl ester
• NSC141200
• Ethyl 3,4,5-trimethoxyphenylacetate
• NSC-141200
• AKOS005254582
• 66162-60-5
• MFCD04038963
• DTXSID30301118

• Inchi： 1S/C13H18O5/c1-5-18-12(14)8-9-6-10(15-2)13(17-4)11(7-9)16-3/h6-7H,5,8H2,1-4H3
• InChI Key： PHSQGRIKRCUPMR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC(=O)OCC)OC)OC

Computed Properties

• Exact Mass: 254.11500
• Monoisotopic Mass: 254.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 333.9 °C at 760 mmHg
• Flash Point: 144.3 °C
• PSA: 53.99000
• LogP: 1.81800

Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester

Comprehensive Overview of Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester (CAS No. 66162-60-5)

Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester (CAS No. 66162-60-5) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, fragrances, and organic synthesis. This ester derivative of 3,4,5-trimethoxyphenylacetic acid features a trimethoxybenzene core, which contributes to its distinct physicochemical properties. Researchers and industries value this compound for its role as an intermediate in synthesizing bioactive molecules, particularly in the development of flavor enhancers and aromatic compounds.

In recent years, the demand for Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester has surged due to its relevance in green chemistry and sustainable synthesis. With growing interest in eco-friendly solvents and biodegradable materials, this compound’s ethyl ester group offers advantages in reducing environmental impact. Its compatibility with enzymatic catalysis and microwave-assisted reactions aligns with modern trends favoring energy-efficient processes. Additionally, its potential in cosmetic formulations has attracted attention, as consumers increasingly seek natural and synthetic fragrance alternatives.

The synthesis of CAS No. 66162-60-5 typically involves esterification of 3,4,5-trimethoxyphenylacetic acid with ethanol under acidic or enzymatic conditions. Advanced techniques like flow chemistry have optimized its production, minimizing waste and improving yield. Analytical methods such as HPLC and GC-MS are employed to ensure purity, a critical factor for pharmaceutical-grade applications. Researchers also explore its derivatives for neuroprotective and antioxidant properties, linking its structure to potential therapeutic benefits.

From an industrial perspective, Benzeneacetic acid,3,4,5-trimethoxy-, ethyl ester is often discussed in forums focusing on fine chemicals and specialty ingredients. Questions like “How to enhance the yield of ethyl ester derivatives?” or “What are the alternatives to traditional esterification methods?” reflect the compound’s technical relevance. Its stability under varying pH conditions makes it suitable for controlled-release formulations, a hot topic in drug delivery systems. Furthermore, its role in food-grade additives underscores its versatility beyond laboratory use.

In summary, CAS No. 66162-60-5 represents a multifaceted compound bridging academia and industry. Its applications span flavor science, medicinal chemistry, and material innovation, making it a subject of ongoing research. As sustainable practices gain traction, this ester’s synthetic adaptability positions it as a valuable asset for future scientific and commercial breakthroughs.